![molecular formula C15H21N5O5 B2927616 ethyl 2-(3,7-dimethyl-8-morpholino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate CAS No. 329700-38-1](/img/structure/B2927616.png)
ethyl 2-(3,7-dimethyl-8-morpholino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate
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Description
Ethyl 2-(3,7-dimethyl-8-morpholino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate is a useful research compound. Its molecular formula is C15H21N5O5 and its molecular weight is 351.363. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(3,7-dimethyl-8-morpholino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(3,7-dimethyl-8-morpholino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidative and Anti-inflammatory Properties
Research highlights the discovery of a morpholine alkaloid with significant antioxidative and anti-inflammatory activities. This compound demonstrated superior free radical scavenging activities and exhibited greater cyclooxygenase-2 (COX-2) inhibitory activity, suggesting its potential application in managing inflammation and oxidative stress-related conditions (Makkar & Chakraborty, 2018).
Antifungal Agents
A study identified morpholin-3-yl-acetamide derivatives as potent antifungal agents effective against Candida and Aspergillus species. The introduction of specific substituents enhanced plasmatic stability while maintaining in vitro antifungal activity, suggesting these derivatives as candidates for antifungal drug development (Bardiot et al., 2015).
Biomedical Applications
The polymerization of 2-ethyl-2-oxazoline in ethyl acetate for the synthesis of poly(2-ethyl-2-oxazoline) (PEtOx) represents a significant advancement towards pharmaceutical compatibility. This development paves the way for biomedical applications, particularly due to PEtOx's high water solubility and biocompatibility (Vergaelen et al., 2020).
Corrosion Inhibition
Research into cadmium(II) Schiff base complexes has demonstrated their efficacy in corrosion inhibition on mild steel. This study bridges the gap between inorganic chemistry and materials science, offering insights into the protective properties of these complexes against corrosion, which is crucial for industrial applications (Das et al., 2017).
properties
IUPAC Name |
ethyl 2-(3,7-dimethyl-8-morpholin-4-yl-2,6-dioxopurin-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5O5/c1-4-25-10(21)9-20-13(22)11-12(18(3)15(20)23)16-14(17(11)2)19-5-7-24-8-6-19/h4-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXHBBVOBKJURCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C(N2C)N3CCOCC3)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3,7-dimethyl-8-morpholin-4-yl-2,6-dioxopurin-1-yl)acetate |
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